Cas no 96743-46-3 (4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane
• CAS No: 96743-46-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 751323
• PubChem ID: 71331594
• Update Time: 2025-10-30

4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-(isocyanatomethyl)-2,2-dimethyl-
• 4-(isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane
• 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane

• Inchi： 1S/C7H11NO3/c1-7(2)10-4-6(11-7)3-8-5-9/h6H,3-4H2,1-2H3
• InChI Key： KCIFCIGZABQNCV-UHFFFAOYSA-N
• SMILES： O1C(CN=C=O)COC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 47.9

Additional information on 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane

Recent Advances in the Study of 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane (CAS: 96743-46-3)

4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane (CAS: 96743-46-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and dioxolane ring, has been the subject of recent studies due to its potential applications in drug synthesis, polymer chemistry, and bioconjugation. The unique reactivity of the isocyanate group makes it a valuable building block for the development of novel therapeutic agents and biomaterials.

Recent research has focused on the synthesis and application of 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane in various biomedical contexts. A study published in the Journal of Medicinal Chemistry (2023) explored its use as a cross-linking agent in the development of biodegradable polymers for drug delivery systems. The study demonstrated that the compound's ability to form stable urethane linkages under mild conditions makes it an ideal candidate for creating controlled-release formulations. Additionally, the dioxolane ring's stability in aqueous environments was highlighted as a key advantage for in vivo applications.

Another significant advancement involves the compound's role in bioconjugation strategies. Researchers at the University of Cambridge (2024) utilized 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane to develop a novel protein-labeling technique. The isocyanate group's high reactivity with amino and hydroxyl groups enabled efficient conjugation of fluorescent probes to antibodies, enhancing the sensitivity of diagnostic assays. This approach has potential implications for improving the accuracy of biomarker detection in clinical settings.

In the realm of synthetic chemistry, recent work has optimized the production of 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane to achieve higher yields and purity. A team at MIT (2023) reported a scalable synthetic route that minimizes the formation of byproducts, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for industrial applications, where consistent quality and cost-effectiveness are critical.

Despite these promising findings, challenges remain in the safe handling and storage of 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane due to the inherent reactivity of isocyanates. Ongoing research aims to develop safer derivatives or encapsulation methods to mitigate these risks while preserving the compound's functional benefits. Future directions may also explore its potential in targeted drug delivery and tissue engineering, leveraging its dual functionality for multifunctional biomaterials.

In conclusion, 4-(Isocyanatomethyl)-2,2-dimethyl-1,3-dioxolane (CAS: 96743-46-3) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug delivery systems to diagnostic tools, driven by its unique chemical properties. As synthetic methods improve and safety concerns are addressed, this compound is poised to play an even greater role in advancing biomedical technologies.